Tubular gel fabrication and cell encapsulation in laminar flow stream formed by microfabricated nozzle array†
Lab on a Chip Pub Date: 2008-06-11 DOI: 10.1039/B803850C
Abstract
We have used a laminar flow stream formed by a microfabricated nozzle array to prepare cell-encapsulated alginate gel micro-tubes, in which cells formed a cylindrical multi-cellular aggregate after cultivation for two weeks.
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